Cas no 889954-65-8 (N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide)

• Product Name: N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide
• CAS No: 889954-65-8
• MF: C₂₂H₂₀FN₃O₂
• MW: 377.411508560181
• CID: 6305500
• PubChem ID: 5301005
• Update Time: 2025-06-12

N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide
• VU0607004-1
• N-[3-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]propyl]furan-2-carboxamide
• SR-01000918375-1
• N-(3-{1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide
• 889954-65-8
• N-{3-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]propyl}furan-2-carboxamide
• SR-01000918375
• N-(3-(1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)propyl)furan-2-carboxamide
• AKOS000274584
• F3243-0455

• Inchi： 1S/C22H20FN3O2/c23-17-11-9-16(10-12-17)15-26-19-6-2-1-5-18(19)25-21(26)8-3-13-24-22(27)20-7-4-14-28-20/h1-2,4-7,9-12,14H,3,8,13,15H2,(H,24,27)
• InChI Key： GJTWBGPFEGVTPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1CCCNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 377.15395505g/mol
• Monoisotopic Mass: 377.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide

Introduction to N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide (CAS No. 889954-65-8)

N-(3-{1-(4-fluorophenylmethyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide (CAS No. 889954-65-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions.

The molecular structure of N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide features a benzodiazole core, which is a well-known scaffold in medicinal chemistry for its ability to interact with various biological targets. The presence of a 4-fluorophenyl group introduces a fluorine atom at the para position of the phenyl ring, a modification that is often employed to enhance metabolic stability and binding affinity. This particular arrangement of atoms not only contributes to the compound's chemical stability but also influences its pharmacokinetic profile.

The compound's name highlights several key structural elements that are critical for understanding its potential biological activity. The benzodiazol-2-yl moiety is a heterocyclic ring system that is known to have interactions with gamma-aminobutyric acid (GABA) receptors, which are pivotal in regulating neuronal excitability. The propyl chain extending from the benzodiazole ring suggests a possible role in modulating receptor binding through steric and electronic effects. Furthermore, the furan-2-carboxamide group at the end of the molecule introduces a polar functional group that could enhance solubility and interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate CNS function without the side effects associated with traditional benzodiazepines. N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide has been investigated for its potential as an anxiolytic and sedative agent. Preclinical studies have demonstrated that this compound exhibits properties similar to those of benzodiazepines but with a potentially improved side effect profile. This is attributed to the unique structural features that may reduce the risk of dependence and tolerance.

The synthesis of N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorophenylmethyl group onto the benzodiazole core is particularly challenging due to the sensitivity of the fluorine atom to various reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The pharmacological evaluation of N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}propyl)furan-2-carboxamide has revealed several promising characteristics. In vitro studies have shown that this compound interacts with GABA receptors in a manner similar to benzodiazepines but with reduced affinity for other receptors that are responsible for side effects such as sedation and cognitive impairment. Additionally, animal models have demonstrated that this compound exhibits anxiolytic effects without causing significant motor impairment or dependence.

The potential therapeutic applications of N-(3-{1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-y}propyl)furan carboxamide extend beyond CNS disorders. Emerging research suggests that this compound may also have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of this molecule to modulate both GABAergic and inflammatory pathways highlights its multifaceted therapeutic potential.

The development of N-(3-{1-(4-fluorophenylmethyl)-1H-HH ) propyfuran- carboxamide(CAS No. >889954)65)> is an example of how structural modifications can lead to compounds with improved pharmacological profiles. By carefully designing and synthesizing molecules like this one, researchers aim to develop treatments that are both effective and safe for patients.